![molecular formula C13H23NO3 B595212 tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate CAS No. 1245643-80-4](/img/structure/B595212.png)
tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate” is a chemical compound with the CAS Number: 206989-54-0 . It has a molecular weight of 241.33 and its molecular formula is C13H23NO3 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H23NO3/c1-10(15)9-11-5-7-14(8-6-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . Its molecular weight is 241.33 and its molecular formula is C13H23NO3 .Scientific Research Applications
Synthesis of Jak3 Inhibitor Intermediates
An efficient synthesis process for tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate , an intermediate in the synthesis of the novel protein tyrosine kinase Jak3 inhibitor—CP-690550, was developed. This process involves a series of reactions starting from 4-methylpyridinium, leading to the target compound with an overall yield of 80.2%. This method is noted for its simplicity, suitability for industrial scale-up, and use of readily available materials (Chen Xin-zhi, 2011).
Stereoselective Syntheses for Substituted Compounds
Research on tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives highlighted stereoselective syntheses yielding cis-isomers with quantitative yield. This process involves reactions with L-selectride, demonstrating the compound's utility in generating specific stereoisomers, essential for creating compounds with desired biological activities (V. Boev et al., 2015).
X-Ray Crystallography for Structural Analysis
tert-Butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate was studied using X-ray crystallography, revealing detailed structural information critical for understanding the molecular arrangement and packing in crystals. Such studies are vital for drug design and development, providing insights into the potential interactions of these compounds within biological systems (C. Didierjean et al., 2004).
Synthesis of Anticancer Drug Intermediates
A synthesis method for Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate , an important intermediate for small molecule anticancer drugs, was established. This method involves a series of reactions starting from piperidin-4-ylmethanol, highlighting the compound's role in the development of potential anticancer therapeutics (Binliang Zhang et al., 2018).
Innovative Synthetic Routes
The development of novel synthetic routes for piperidine derivatives, including tert-Butyl 4-bromo-4-formylpiperidine-1-carboxylate , serves as a key intermediate in synthesizing CDK9 inhibitors and Ibrutinib, highlighting the compound's significance in producing treatments targeting tumor viruses (Xiaohan Hu et al., 2019).
Safety and Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 , which provide guidance on how to handle and store the compound safely.
Properties
IUPAC Name |
tert-butyl 4-oxo-2-propylpiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO3/c1-5-6-10-9-11(15)7-8-14(10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWQSLEABTTWFLD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CC(=O)CCN1C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744500 |
Source
|
Record name | tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245643-80-4 |
Source
|
Record name | tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.